Cas no 921895-39-8 (N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylcyclopentanecarboxamide)

• Product Name: N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylcyclopentanecarboxamide
• CAS No: 921895-39-8
• MF: C₂₁H₃₁N₃O₂
• MW: 357.489745378494
• CID: 6084310
• PubChem ID: 44024538
• Update Time: 2025-07-09

N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylcyclopentanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylcyclopentanecarboxamide
• Cyclopentanecarboxamide, N-[2-(2,3-dihydro-1-methyl-1H-indol-5-yl)-2-(4-morpholinyl)ethyl]-
• N-[2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethyl]cyclopentanecarboxamide
• F2291-0249
• AKOS024636241
• N-(2-(1-methylindolin-5-yl)-2-morpholinoethyl)cyclopentanecarboxamide
• N-[2-(1-methyl-2,3-dihydroindol-5-yl)-2-morpholin-4-ylethyl]cyclopentanecarboxamide
• 921895-39-8

• Inchi： 1S/C21H31N3O2/c1-23-9-8-18-14-17(6-7-19(18)23)20(24-10-12-26-13-11-24)15-22-21(25)16-4-2-3-5-16/h6-7,14,16,20H,2-5,8-13,15H2,1H3,(H,22,25)
• InChI Key： FOBBMXOIBVBDAX-UHFFFAOYSA-N
• SMILES： C1(C(NCC(C2C=CC3=C(C=2)CCN3C)N2CCOCC2)=O)CCCC1

Computed Properties

• Exact Mass: 357.24162724g/mol
• Monoisotopic Mass: 357.24162724g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• Density: 1.160±0.06 g/cm3(Predicted)
• Boiling Point: 588.0±50.0 °C(Predicted)
• pka: 15.52±0.20(Predicted)

Additional information on N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylcyclopentanecarboxamide

Comprehensive Overview of N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylcyclopentanecarboxamide (CAS No. 921895-39-8)

The compound N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylcyclopentanecarboxamide, identified by its CAS No. 921895-39-8, is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining a cyclopentanecarboxamide core with 1-methyl-2,3-dihydro-1H-indole and morpholine moieties, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, which could lead to breakthroughs in treating complex diseases.

In recent years, the demand for novel compounds like N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylcyclopentanecarboxamide has surged due to the growing focus on precision medicine and targeted therapies. This compound's morpholin-4-yl group is known to enhance solubility and bioavailability, addressing a common challenge in drug development. Additionally, the 1-methyl-2,3-dihydro-1H-indol-5-yl fragment contributes to its ability to interact with specific receptors, making it a valuable tool for studying neurological and metabolic disorders.

The synthesis of CAS No. 921895-39-8 involves multi-step organic reactions, including amide bond formation and selective functionalization of the cyclopentanecarboxamide backbone. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These rigorous analytical methods ensure that the compound meets the high standards required for preclinical and clinical research.

One of the most intriguing aspects of N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylcyclopentanecarboxamide is its potential role in addressing unmet medical needs. For instance, its structural features align with compounds being investigated for neurodegenerative diseases, such as Alzheimer's and Parkinson's. The morpholin-4-yl moiety, in particular, is frequently explored for its ability to cross the blood-brain barrier, a critical factor in CNS-targeted therapies.

Beyond its therapeutic potential, CAS No. 921895-39-8 is also a subject of interest in computational chemistry and molecular modeling. Researchers utilize this compound to validate predictive algorithms for drug-likeness and binding affinity. Such studies are pivotal in accelerating the drug discovery process, reducing both time and costs associated with bringing new treatments to market.

In conclusion, N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylcyclopentanecarboxamide represents a cutting-edge example of modern medicinal chemistry. Its multifaceted applications, from targeted therapy to computational research, underscore its importance in advancing scientific knowledge and improving human health. As research continues, this compound is poised to play a pivotal role in the next generation of pharmaceutical innovations.